Cas no 109024-45-5 (e-Bag cell peptide (Aplysiacalifornica) (9CI))

• Product Name: e-Bag cell peptide (Aplysiacalifornica) (9CI)
• CAS No: 109024-45-5
• MF: C₇₉H₁₃₅N₁₉O₃₂
• MW: 1863.02532124519
• CID: 172830
• Update Time: 2024-03-01

e-Bag cell peptide (Aplysiacalifornica) (9CI) Chemical and Physical Properties

Names and Identifiers

• e-Bag cell peptide (Aplysiacalifornica) (9CI)
• L-Serine,L-seryl-L-valyl-L-leucyl-L-threonyl-L-prolyl-L-seryl-L-leucyl-L-seryl-L-seryl-L-leucylglycyl-L-a-glutamyl-L-seryl-L-leucyl-L-a-glutamyl-L-serylglycyl-L-isoleucyl-
• ε-Bag cell peptide (Aplysia californica) (9CI)

• Inchi： 1S/C79H135N19O32/c1-14-40(12)61(77(127)94-54(34-105)79(129)130)95-57(108)27-82-65(115)49(29-100)89-67(117)44(18-20-59(111)112)84-68(118)46(23-36(4)5)86-72(122)50(30-101)90-66(116)43(17-19-58(109)110)83-56(107)26-81-64(114)45(22-35(2)3)85-71(121)51(31-102)92-74(124)52(32-103)91-69(119)47(24-37(6)7)87-73(123)53(33-104)93-75(125)55-16-15-21-98(55)78(128)62(41(13)106)97-70(120)48(25-38(8)9)88-76(126)60(39(10)11)96-63(113)42(80)28-99/h35-55,60-62,99-106H,14-34,80H2,1-13H3,(H,81,114)(H,82,115)(H,83,107)(H,84,118)(H,85,121)(H,86,122)(H,87,123)(H,88,126)(H,89,117)(H,90,116)(H,91,119)(H,92,124)(H,93,125)(H,94,127)(H,95,108)(H,96,113)(H,97,120)(H,109,110)(H,111,112)(H,129,130)/t40-,41+,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,60-,61-,62-/m0/s1
• InChI Key： KGRPSYJPOISWGR-OSPMZPIESA-N
• SMILES： C(N1CCC[C@H]1C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CO)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(C)C)C(=O)NCC(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CO)C(=O)NCC(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H](CO)C(=O)O)(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@@H](N)CO

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.336±0.06 g/cm3(Predicted)
• Boiling Point: 2158.7±65.0 °C(Predicted)
• PSA: 52.54
• pka: 3.01±0.10(Predicted)